Cas no 212074-60-7 (N-[4-(Butan-2-yl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide)

• Product Name: N-[4-(Butan-2-yl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide
• CAS No: 212074-60-7
• MF: C₁₆H₂₁N₃OS
• MW: 303.4224421978
• CID: 5703143
• PubChem ID: 3390998
• Update Time: 2023-10-14

N-[4-(Butan-2-yl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(SEC-BUTYL)PHENYL]-2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDE
• N-[4-(butan-2-yl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide
• Acetamide, 2-[(1-methyl-1H-imidazol-2-yl)thio]-N-[4-(1-methylpropyl)phenyl]-
• JS-0179
• AKOS016340196
• SCHEMBL7939291
• 212074-60-7
• SR-01000309536
• Z18499961
• N-(4-butan-2-ylphenyl)-2-(1-methylimidazol-2-yl)sulfanylacetamide
• AKOS001430597
• SR-01000309536-1
• Oprea1_392622
• N-[4-(Butan-2-yl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide

• Inchi： 1S/C16H21N3OS/c1-4-12(2)13-5-7-14(8-6-13)18-15(20)11-21-16-17-9-10-19(16)3/h5-10,12H,4,11H2,1-3H3,(H,18,20)
• InChI Key： SEBHNTDAWYDYBH-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)CC(NC1C=CC(=CC=1)C(C)CC)=O

Computed Properties

• Exact Mass: 303.14053348g/mol
• Monoisotopic Mass: 303.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.2Ų